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An In-depth Technical Guide to the Ostwald Process for Industrial Nitric Acid Production

Introduction
The Ostwald process, developed by German chemist Wilhelm Ostwald in 1902, is the

cornerstone of modern nitric acid (HNO₃) production.[1][2] This industrial method catalytically

oxidizes ammonia (NH₃) to generate nitric acid, a critical raw material for the manufacturing of

fertilizers (notably ammonium nitrate), explosives (like TNT and nitroglycerin), dyes, and

various pharmaceuticals.[1] Its close association with the Haber-Bosch process, which provides

the necessary ammonia feedstock, has solidified its importance in the global chemical industry.

[3] This guide provides a detailed technical overview of the core principles, operational

parameters, and experimental methodologies central to the Ostwald process.

Core Chemical Principles and Reactions
The conversion of ammonia to nitric acid via the Ostwald process occurs in three principal

exothermic stages.[1][4]

Catalytic Oxidation of Ammonia: Ammonia is oxidized with oxygen in the presence of a

catalyst to form nitric oxide (NO) and water. This is a highly exothermic reaction.[3]

4NH₃(g) + 5O₂(g) → 4NO(g) + 6H₂O(g) (ΔH = -905.2 kJ/mol)[3]
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Oxidation of Nitric Oxide: The nitric oxide produced is then further oxidized with oxygen to

form nitrogen dioxide (NO₂).[5]

2NO(g) + O₂(g) → 2NO₂(g) (ΔH = -114.2 kJ/mol)[3]

Absorption in Water: Nitrogen dioxide is absorbed into water to produce nitric acid and nitric

oxide. The nitric oxide is recycled back into the process to improve efficiency.[5][6]

3NO₂(g) + H₂O(l) → 2HNO₃(aq) + NO(g) (ΔH = -138 kJ/mol)[5]

Industrial Process Workflow
The industrial implementation of the Ostwald process is a continuous operation involving

several key units, as illustrated in the workflow diagram below. The process begins with the

compression and mixing of filtered air and gaseous ammonia, which is then fed into a catalytic

converter.[7] The resulting hot nitric oxide gas is cooled, often using heat exchangers to

recover energy.[8] Subsequently, the nitric oxide is oxidized to nitrogen dioxide in an oxidation

chamber before being fed into an absorption tower.[7] In the absorption tower, the nitrogen

dioxide flows counter-current to a spray of water, forming nitric acid.[7][9] The final product is

typically a 55-68% aqueous solution of nitric acid.[7][8]
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Figure 1: Industrial workflow of the Ostwald process for nitric acid production.
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Quantitative Process Parameters
The efficiency and yield of the Ostwald process are highly dependent on the operational

conditions at each stage. Modern plants are typically designed as single or dual-pressure

systems, with pressures ranging from medium (1.7-6.5 bar) to high (>8 bar).[10] High-pressure

plants generally achieve lower NOx emissions.[10]

Parameter
Stage 1: NH₃
Oxidation

Stage 2: NO
Oxidation

Stage 3:
Absorption

Source(s)

Temperature 800–950 °C 50–150 °C < 100 °C [3][5][8]

Pressure 4–10 atm Up to 116 psia 5–10 atm [3][6][8][9]

Catalyst

90% Platinum,

10% Rhodium

gauze

None

(Homogeneous)
None [3][4]

NH₃:Air Ratio 1:8 by volume N/A N/A [7]

Yield/Efficiency
>95% conversion

of NH₃

Promoted by low

T, high P

Produces 55-

68% HNO₃
[4][9]

Catalysis in Ammonia Oxidation
The catalytic oxidation of ammonia is the most critical step in the Ostwald process. The

standard catalyst is a platinum-rhodium alloy (typically 90% Pt, 10% Rh) in the form of a woven

or knitted gauze.[3][4][11] The rhodium is added to increase the strength of the catalyst and

improve the yield of nitric oxide.[3] While platinum-based catalysts are highly efficient, their cost

has driven research into alternatives, such as cobalt oxide-based catalysts.[11]

During the reaction, several competing side reactions can occur, reducing the selectivity

towards nitric oxide. These are minimized by optimizing reaction conditions and reducing the

contact time of the gas mixture with the catalyst.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.eea.europa.eu/publications/EMEPCORINAIR3/B442vs2.1.pdf
https://www.eea.europa.eu/publications/EMEPCORINAIR3/B442vs2.1.pdf
https://en.wikipedia.org/wiki/Ostwald_process
https://vula.uct.ac.za/access/content/group/9eafe770-4c41-4742-a414-0df36366abe6/Chem%20Ind%20Resource%20Pack/html/learner-sheets/F/LS_F5.pdf
https://www.scribd.com/document/886410196/Manufacturing-of-Nitric-Acid-Ostwald-Process
https://en.wikipedia.org/wiki/Ostwald_process
https://www.chemeurope.com/en/encyclopedia/Ostwald_process.html
https://www.scribd.com/document/886410196/Manufacturing-of-Nitric-Acid-Ostwald-Process
https://www.epa.gov/sites/default/files/2020-09/documents/8.8_nitric_acid.pdf
https://en.wikipedia.org/wiki/Ostwald_process
https://grokipedia.com/page/Ostwald_process
https://chemicalnote.com/nitric-acid-hno3-manufacture-by-ostwalds-processreactions-test-structure-and-uses/
https://grokipedia.com/page/Ostwald_process
https://www.epa.gov/sites/default/files/2020-09/documents/8.8_nitric_acid.pdf
https://en.wikipedia.org/wiki/Ostwald_process
https://grokipedia.com/page/Ostwald_process
https://patents.google.com/patent/US9725319B2/en
https://en.wikipedia.org/wiki/Ostwald_process
https://patents.google.com/patent/US9725319B2/en
https://en.wikipedia.org/wiki/Ostwald_process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NH₃ + O₂

Pt-Rh Catalyst Surface
(800-950°C)

NO (Nitric Oxide)
Desired Product

N₂O (Nitrous Oxide)
Side Product

N₂ (Nitrogen)
Side Product

4NH₃ + 5O₂ → 4NO + 6H₂O
(Main Reaction)

4NH₃ + 4O₂ → 2N₂O + 6H₂O
(Side Reaction)

4NH₃ + 6NO → 5N₂ + 6H₂O
(Side Reaction)

Click to download full resolution via product page

Figure 2: Main and side reaction pathways on the catalyst surface.

Experimental Protocols
Lab-Scale Catalyst Preparation (Platinum on Fused
Silica Wool)
This protocol describes a method for preparing a platinum-on-fused silica wool catalyst,

suitable for laboratory-scale demonstrations of the Ostwald process.[12]

Materials: Platinum wire/foil, aqua regia (3:1 HCl:HNO₃), sodium chloride (NaCl), fused silica

wool, ascorbic acid.

Procedure:

Dissolve a known quantity of platinum in aqua regia to form hexachloroplatinic acid

(H₂PtCl₆).

Add sodium chloride to the solution to precipitate sodium hexachloroplatinate (Na₂PtCl₆).

Dissolve the sodium hexachloroplatinate precipitate in distilled water.

Introduce a weighed amount of fused silica wool into the solution.
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Add ascorbic acid to the solution. The ascorbic acid acts as a reducing agent, depositing

fine platinum metal particles onto the surface of the silica wool.

The catalyst is then carefully removed, washed with distilled water, and dried.

Catalytic Activity Measurement
This protocol outlines a general setup for measuring the catalytic oxidation of nitric oxide, a key

reaction in the process, under simulated industrial conditions.[13][14]

Apparatus: A lab-scale fixed-bed reactor (e.g., quartz or stainless steel tube), mass flow

controllers for reactant gases (NO, O₂, H₂O, Ar/N₂), a furnace for temperature control, a

back-pressure regulator, and gas analysis equipment (e.g., FTIR analyzer, mass

spectrometer).[13][14]

Procedure:

A known weight of the catalyst (e.g., wash-coated monolith or powder mixed with SiC) is

loaded into the reactor.[13]

The catalyst is pre-treated, often by reduction in a hydrogen atmosphere (e.g., 5% H₂/Ar)

at elevated temperatures (e.g., 400 °C).[13]

The reactor is brought to the desired reaction temperature (e.g., 350 °C) and pressure

(e.g., 4 bar).[13]

A simulated feed gas mixture is introduced into the reactor using mass flow controllers. A

typical composition could be 10% NO, 6% O₂, 15% H₂O, with the remainder being an inert

gas like Argon.[13][15]

The composition of the product gas stream exiting the reactor is continuously monitored

using the gas analyzer to determine the conversion of NO to NO₂.[14]

Isothermal experiments are conducted by maintaining a constant temperature while

varying other parameters like gas composition or flow rate (Weight Hourly Space Velocity -

WHSV) to study the catalyst's performance and stability over time.[13]
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Conclusion
The Ostwald process remains the predominant method for industrial nitric acid synthesis, a

testament to its efficiency and scalability.[1][4] The core of the process lies in the high-

temperature catalytic oxidation of ammonia, a step that has been extensively optimized through

catalyst development and process engineering.[13] Future advancements are likely to focus on

further improving catalyst efficiency, reducing the reliance on expensive platinum-group metals,

and minimizing the environmental impact, particularly the emission of nitrous oxide (N₂O), a

potent greenhouse gas.[4][16] The detailed understanding of reaction kinetics,

thermodynamics, and catalytic mechanisms continues to be a critical area of research for

scientists and engineers in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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